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Compound of Interest

Compound Name: DEHP (Standard)

Cat. No.: B7801156

Introduction

Di(2-ethylhexyl) phthalate (DEHP) is a widely used plasticizer added to polymers like polyvinyl
chloride (PVC) to enhance flexibility and durability.[1] Its extensive use in consumer products,
from food packaging to medical devices, has led to its ubiquitous presence as an
environmental contaminant in water sources.[1] Due to its classification as an endocrine
disruptor and potential health risks, regulatory bodies such as the U.S. Environmental
Protection Agency (EPA) have established maximum admissible concentrations for DEHP in
drinking water.[2][3]

Accurate quantification of DEHP at trace levels requires a robust sample preparation step to
concentrate the analyte and remove matrix interferences.[4] Solid-Phase Extraction (SPE) is a
highly effective and widely adopted technique for this purpose, offering advantages over
traditional liquid-liquid extraction, including reduced solvent consumption, higher recovery
rates, and ease of automation. This application note provides a detailed protocol for the
extraction of DEHP from water samples using C18 SPE cartridges, followed by analysis with
Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation

The performance of SPE for DEHP analysis can vary based on the sorbent material and elution
solvent used. The following table summarizes typical performance data from various studies.
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. Average Limit of .
SPE Elution . Analytical
Recovery of Detection Reference
Sorbent Solvent(s) Method
DEHP (%) (LOD)
o 0.025 - 0.05
Florisil Ethyl Acetate 98.2-110% GC
mg/L
Dichlorometh 0.03-0.11
C18 80 - 114% GC-MS (SIM)
ane (DCM) pg/L (MDL)
Methanol/Dic
C18 hloromethane  83% Not Specified GC
(50:50, viv)
- -~ GC-MS (El-
C18 Not Specified  Not Specified  0.05 pg/L
SIM)
C18 Not Specified  Not Specified 0.1 pg/L LC-GC-MS

MDL: Method Detection Limit

Experimental Protocol

This protocol details the manual solid-phase extraction of DEHP from water samples using C18

cartridges.

1. Materials and Reagents

e SPE Cartridges: C18 cartridges (e.g., 500 mg, 3 mL or 6 mL).

e Solvents (HPLC or GC grade): Methanol, Dichloromethane (DCM) or Ethyl Acetate.

o Reagent Water: Deionized or double-distilled water, confirmed to be free of phthalates.

o Glassware: All glassware must be thoroughly cleaned and rinsed with a phthalate-free

solvent to avoid contamination.

o Sample Collection Bottles: Glass bottles with PTFE-lined caps.

¢ SPE Vacuum Manifold.
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» Nitrogen Evaporation System.
e Analytical Instrument: Gas Chromatograph with a Mass Spectrometer detector (GC-MS).
2. SPE Procedure

Step 2.1: Cartridge Conditioning This step wets the sorbent to ensure proper interaction with
the sample.

e Place the C18 cartridges onto the vacuum manifold.

e Pass 5 mL of methanol through each cartridge under a light vacuum. Do not allow the
sorbent bed to go dry.

» Follow with 5 mL of deionized water to equilibrate the cartridge. Ensure the sorbent remains
wet.

Step 2.2: Sample Loading

o Collect water samples in glass bottles. For drinking water, a sample volume of 500 mLto 1 L
IS common.

o Pass the water sample through the conditioned C18 cartridge at a steady flow rate of
approximately 5-10 mL/min.

Step 2.3: Washing (Interference Removal) This step removes co-extracted, weakly bound
impurities.

» After the entire sample has passed through, wash the cartridge with 2 x 1 mL of deionized
water to remove any remaining polar interferences.

e Dry the cartridge thoroughly by drawing a vacuum or blowing nitrogen gas through it for 10-
20 minutes to remove all residual water. This step is critical for efficient elution with organic
solvents.

Step 2.4: Elution This step recovers the bound DEHP from the sorbent.

e Place a clean collection tube inside the vacuum manifold.
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o Elute the DEHP from the cartridge using an appropriate solvent. Two effective options are:
o Option A (Ethyl Acetate): Add two aliquots of 2.5 mL of ethyl acetate.
o Option B (Dichloromethane): Add two aliquots of 2 mL of dichloromethane.

» Allow the solvent to soak the sorbent for about one minute before applying a vacuum to
slowly draw the solvent through into the collection tube.

Step 2.5: Concentration and Reconstitution

o Evaporate the collected eluate to near dryness under a gentle stream of nitrogen at
approximately 40°C.

e Reconstitute the residue in a small, precise volume (e.g., 300-500 pL) of a solvent suitable
for GC-MS analysis, such as methanol or hexane.

e The sample is now ready for injection into the GC-MS for separation and quantification.

Mandatory Visualization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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